5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4-[4-(pentyloxy)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

Specification

• Molecular Formula: C24H27N3O4
• Molecular Weight: 421.5 g/mol
• IUPAC Name: 5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4-(4-pentoxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• Standard InChI: InChI=1S/C24H27N3O4/c1-2-3-6-15-31-17-11-9-16(10-12-17)23-20-21(18-7-4-5-8-19(18)29)25-26-22(20)24(30)27(23)13-14-28/h4-5,7-12,23,28-29H,2-3,6,13-15H2,1H3,(H,25,26)
• Standard InChI Key: OIPVHLHJPRPHNK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=CC=C(C=C1)C2C3=C(C(=O)N2CCO)NN=C3C4=CC=CC=C4O

Introduction

The compound 5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4-[4-(pentyloxy)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a complex organic molecule featuring a pyrrolopyrazolone core. Its molecular formula is C24H30N2O4, indicating a structure rich in functional groups such as hydroxyl, ether, and aromatic rings. These functional groups contribute to its chemical reactivity and potential biological activities.

Synthesis Methods

The synthesis of 5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4-[4-(pentyloxy)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one can be achieved through several methodologies. A notable approach involves a one-pot three-component reaction combining 4-(2-hydroxyphenyl)-2,4-dioxobutanoate with appropriate aldehydes and amines under basic conditions. This method allows for efficient formation of the desired product with high yields.

Biological Activities and Potential Applications

Preliminary studies suggest that this compound may exhibit various biological activities. Research indicates that derivatives of this class may exhibit antifungal activities by disrupting cellular functions or inhibiting key enzymes involved in cell wall biosynthesis. The compound holds promise in several scientific fields, including pharmacology and biotechnology.

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Properties
5-Hydroxy-3-(2-hydroxyphenyl)-4-pyrazolone	Lacks pentyloxy substituent	Known for strong antioxidant activity
1-Methyl-3-(2-hydroxyphenyl)-5-pyrazolone	Methyl group instead of pentyloxy	Exhibits analgesic properties
4-Pentyloxyphenyl-pyrazolone	Similar core structure	Focused on anti-inflammatory effects
5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4-[4-(pentyloxy)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	Includes a pentyloxy substituent and hydroxyethyl group	Potential antifungal activity

The uniqueness of 5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4-[4-(pentyloxy)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one lies in its combination of functional groups and specific molecular arrangement, which may lead to distinct biological activities compared to similar compounds.

Future Research Directions

Further research is needed to fully explore the pharmacodynamics and pharmacokinetics of this compound. Interaction studies with biological targets such as enzymes or receptors will be crucial for understanding its potential therapeutic applications. Additionally, exploring its antifungal properties could lead to new drug candidates in the field of infectious diseases.